Cas no 99584-48-2 (3,6-dichloro-1,2,4-triazine)

• Product Name: 3,6-dichloro-1,2,4-triazine
• CAS No: 99584-48-2
• MF: C₃HCl₂N₃
• MW: 149.966137647629
• CID: 4663303
• PubChem ID: 17909064
• Update Time: 2025-06-11

3,6-dichloro-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine,3,6-dichloro-
• Reaxys ID: 22191046
• 3,6-dichloro-1,2,4-triazine
• AB85254
• E86803
• MFCD22548154
• SY289619
• 50238 3,6-DICHLORO-1,2,4-TRIAZINE
• SCHEMBL18913628
• BS-45855
• 99584-48-2
• DB-424288

• Inchi： 1S/C3HCl2N3/c4-2-1-6-3(5)8-7-2/h1H
• InChI Key： DHFJTUKAWMNXNY-UHFFFAOYSA-N
• SMILES： N1C(Cl)=CN=C(Cl)N=1

Computed Properties

• Exact Mass: 148.9547524g/mol
• Monoisotopic Mass: 148.9547524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 3,6-dichloro-1,2,4-triazine

3,6-Dichloro-1,2,4-triazine (CAS No. 99584-48-2): A Versatile Heterocyclic Compound for Modern Applications

The 3,6-dichloro-1,2,4-triazine (CAS 99584-48-2) is a highly functionalized heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. As a chlorinated triazine derivative, it serves as a critical building block for synthesizing complex molecules due to its reactive dichloro-substituted structure. Researchers and industries increasingly explore its potential in covalent organic frameworks (COFs), drug intermediates, and photoactive materials, aligning with the growing demand for sustainable chemistry solutions.

One of the most searched questions about 3,6-dichloro-1,2,4-triazine revolves around its synthetic applications. This compound is widely used in nucleophilic substitution reactions, where its chlorine atoms can be selectively replaced with amines, alcohols, or thiols to create diverse triazine-based scaffolds. Such reactions are pivotal in designing antiviral agents and herbicides, addressing global challenges like crop protection and infectious diseases. Recent studies highlight its role in developing fluorescent probes for bioimaging, a hotspot in precision medicine.

From an environmental perspective, the 99584-48-2 compound is often discussed in the context of green chemistry. Its ability to undergo catalyst-free coupling reactions reduces reliance on heavy metals, a trending topic in sustainable synthesis. Users searching for eco-friendly triazine derivatives will find this compound’s low toxicity profile and high atom economy particularly relevant. Innovations like solvent-free mechanochemical synthesis further enhance its appeal for industrial scaling.

Another frequently queried aspect is the stability and storage of 3,6-dichloro-1,2,4-triazine. Unlike some reactive intermediates, this compound exhibits remarkable thermal stability, making it suitable for long-term storage under inert conditions. This property is crucial for manufacturers seeking reliable chemical inventory management, a key concern in supply chain optimization. Additionally, its compatibility with microwave-assisted synthesis aligns with the rise of high-throughput screening technologies in drug discovery.

The compound’s crystallographic data and spectroscopic properties (e.g., NMR, IR) are also widely researched. Advanced techniques like X-ray diffraction confirm its planar triazine ring structure, which facilitates π-stacking in organic electronics. This feature has sparked interest in optoelectronic materials, especially for OLEDs and photovoltaic cells, meeting the surge in renewable energy investments.

In summary, 3,6-dichloro-1,2,4-triazine (CAS 99584-48-2) bridges fundamental research and industrial innovation. Its adaptability in cross-coupling reactions, bioconjugation, and material science positions it as a cornerstone in modern chemistry. As interest grows in tailored heterocycles and multifunctional reagents, this compound continues to inspire breakthroughs across disciplines.